Cas no 16881-77-9 (Dimethoxy(methyl)silane)

Dimethoxy(methyl)silane structure
Dimethoxy(methyl)silane structure
Product Name:Dimethoxy(methyl)silane
CAS No:16881-77-9
MF:C3H9O2Si
MW:105.187862157822
MDL:MFCD00048019
CID:50572
PubChem ID:87568546
Update Time:2025-08-05

Dimethoxy(methyl)silane Chemical and Physical Properties

Names and Identifiers

    • Dimethoxy(methyl)silane
    • Dimethoxymethylsilane
    • Methyldimethoxysilane
    • C3H10O2Si
    • dimethoxymethyl-silan
    • Silane,dimethoxymethyl-
    • Dimethoxy(methyl)silicon
    • Dimethoxymethylsilane. Methylhydrogendimethoxysilane.
    • EC 240-914-9
    • FS-5862
    • Methyl(dimethoxy)silane
    • Silane, dimethoxymethyl-
    • DTXSID90864719
    • Dimethoxy(methyl)silane #
    • A811020
    • D2100
    • AKOS006227756
    • SCHEMBL39995
    • A811376
    • Dimethoxy(methyl)silane (>85%)
    • EINECS 240-914-9
    • 16881-77-9
    • DTXSID90893443
    • FT-0625025
    • DIMETHOXY(METHYL)SILYL
    • PKTOVQRKCNPVKY-UHFFFAOYSA-N
    • DB-030045
    • MDL： MFCD00048019
    • Inchi： 1S/C3H9O2Si/c1-4-6(3)5-2/h1-3H3
    • InChI Key： PKTOVQRKCNPVKY-UHFFFAOYSA-N
    • SMILES： [Si](C)(OC)OC |^1:0|
    • BRN： 2035898

Computed Properties

  • Exact Mass: 106.04500
  • Monoisotopic Mass: 105.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 28
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.861
  • Melting Point: -136°C
  • Boiling Point: 61°C
  • Flash Point: <0°C
  • Refractive Index: 1.3600
  • PSA: 18.46000
  • LogP: 0.12950
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined
  • Vapor Pressure: 554.3±0.1 mmHg at 25°C

Dimethoxy(methyl)silane Security Information

Dimethoxy(methyl)silane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Dimethoxy(methyl)silane Pricemore >>

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Dimethoxy(methyl)silane Production Method

Dimethoxy(methyl)silane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16881-77-9)Dimethoxy(methyl)silane
Order Number:A950242
Stock Status:in Stock
Quantity:100g/25g/100ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:06
Price ($):690.0/276.0/236.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:16881-77-9)Methyldimethoxysilane
Order Number:sfd21217
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:16881-77-9)甲基二甲氧基硅烷
Order Number:LE26720299
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com

Dimethoxy(methyl)silane Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:16881-77-9)Dimethoxy(methyl)silane
A950242
Purity:99%/99%/99%
Quantity:100g/25g/100ml
Price ($):690.0/276.0/236.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:16881-77-9)Methyldimethoxysilane
sfd21217
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email